Cas no 1142197-19-0 (2-bromo-5-tert-butylpyridine)

2-Bromo-5-tert-butylpyridine is a halogenated pyridine derivative featuring a bromine substituent at the 2-position and a tert-butyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom enhances reactivity for cross-coupling reactions, such as Suzuki or Negishi couplings, while the sterically hindered tert-butyl group can influence regioselectivity and stability. Its well-defined structure makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. It is commonly used in research and development for tailored molecular designs requiring precise functionalization.

2-bromo-5-tert-butylpyridine structure

Product Name:2-bromo-5-tert-butylpyridine

CAS No:1142197-19-0

MF:C₉H₁₂BrN

MW:214.102281570435

MDL:MFCD11869554

CID:1201666

PubChem ID:45788479

Update Time:2025-10-22

2-bromo-5-tert-butylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-tert-butylpyridine
- 2-Bromo-5-tert-butyl-pyridine
- 2-Bromo-5-t-butylpyridine
- SY028938
- IOGKQDRGOUALAS-UHFFFAOYSA-N
- DB-313724
- 2-BROMO-5-(TERT-BUTYL)PYRIDINE
- EN300-104659
- MB10299
- CS-0133660
- AKOS015940132
- SCHEMBL13010773
- P18025
- Pyridine, 2-bromo-5-(1,1-dimethylethyl)-
- AS-79088
- 1142197-19-0
- MFCD11869554
- MDL： MFCD11869554
- Inchi： 1S/C9H12BrN/c1-9(2,3)7-4-5-8(10)11-6-7/h4-6H,1-3H3
- InChI Key： IOGKQDRGOUALAS-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)C(C)(C)C

Computed Properties

Exact Mass: 213.01531g/mol
Monoisotopic Mass: 213.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 254.3±20.0 ºC (760 Torr),
Flash Point: 107.6±21.8 ºC,
Solubility: Very slightly soluble (0.64 g/l) (25 º C),

2-bromo-5-tert-butylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029186296-5g	2-Bromo-5-(tert-butyl)pyridine	1142197-19-0	95%	5g	$2377.54	2023-09-04
Alichem	A029186296-10g	2-Bromo-5-(tert-butyl)pyridine	1142197-19-0	95%	10g	$3399.66	2023-09-04
Alichem	A029186296-25g	2-Bromo-5-(tert-butyl)pyridine	1142197-19-0	95%	25g	$5500.44	2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DK436-50mg	2-bromo-5-tert-butylpyridine	1142197-19-0	96+%	50mg	760.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DK436-200mg	2-bromo-5-tert-butylpyridine	1142197-19-0	96+%	200mg	1902.0CNY	2021-07-15
Chemenu	CM174887-1g	2-Bromo-5-tert-butyl-pyridine	1142197-19-0	95%	1g	$635	2021-08-05
Chemenu	CM174887-250mg	2-Bromo-5-tert-butyl-pyridine	1142197-19-0	95%	250mg	$284	2022-06-14
Chemenu	CM174887-1g	2-Bromo-5-tert-butyl-pyridine	1142197-19-0	95%	1g	$759	2022-06-14
eNovation Chemicals LLC	Y1132002-100mg	2-Bromo-5-tert-butyl-pyridine	1142197-19-0	95%	100mg	$185	2024-07-28
eNovation Chemicals LLC	Y1132002-250mg	2-Bromo-5-tert-butyl-pyridine	1142197-19-0	95%	250mg	$240	2024-07-28

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Additional information on 2-bromo-5-tert-butylpyridine

Comprehensive Overview of 2-Bromo-5-tert-butylpyridine (CAS No. 1142197-19-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 2-bromo-5-tert-butylpyridine (CAS No. 1142197-19-0) has garnered significant attention due to its unique structural properties and versatile applications. This heterocyclic compound, featuring a pyridine ring substituted with a bromo group at the 2-position and a bulky tert-butyl group at the 5-position, serves as a critical intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₉H₁₂BrN, and molecular weight of 214.10 g/mol make it a valuable building block for synthetic chemists.

The growing demand for 2-bromo-5-tert-butylpyridine is closely tied to its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "bromopyridine applications," reflecting the compound's relevance in designing kinase inhibitors and antiviral agents. Recent studies highlight its utility in creating high-performance liquid crystals and organic light-emitting diodes (OLEDs), aligning with the surge in interest around "advanced materials for optoelectronics."

From a synthetic perspective, CAS 1142197-19-0 exhibits remarkable stability under standard conditions, with a melting point ranging between 45-50°C and a boiling point of approximately 280°C. Its solubility in organic solvents like dichloromethane and ethyl acetate facilitates its use in multistep synthesis. Industry professionals often inquire about "scalable synthesis of brominated pyridines" or "purification methods for 2-bromo-5-tert-butylpyridine," underscoring the need for optimized production protocols.

Environmental and regulatory considerations are also paramount. While 2-bromo-5-tert-butylpyridine is not classified as hazardous under current guidelines, proper handling protocols—such as using PPE and ensuring adequate ventilation—are recommended. Searches for "green chemistry alternatives for halogenated compounds" indicate a shift toward sustainable practices, prompting innovations in catalytic bromination techniques to reduce waste.

In conclusion, 2-bromo-5-tert-butylpyridine (CAS No. 1142197-19-0) stands at the intersection of innovation and practicality. Its applications span life sciences, materials engineering, and beyond, making it a cornerstone of modern synthetic chemistry. As research continues to explore its potential, this compound will likely remain a focal point for both academic and industrial advancements.